Cas no 15177-68-1 ((1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid)

• Product Name: (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid
• CAS No: 15177-68-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD27945176
• CID: 1325012
• PubChem ID: 10130061
• Update Time: 2025-10-21

(1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-cyano-, trans-
• 4-cyanocyclohexane-1-carboxylic acid
• trans-4-cyanocyclohexane carboxylic acid
• SCHEMBL21466731
• Z1262514759
• Trans-4-cyanocyclohexanecarboxylic acid
• MFCD27945176
• 4-cyano-cyclohexanecarboxylic acid
• 4-Cyanocyclohexanecarboxylic acid
• cis-4-cyanocyclohexanecarboxylic acid
• AKOS022634975
• SY260643
• Trans-4-cyanocyclohexanecarboxylicacid
• 4-Cyanocyclohexylcarboxylic acid
• EN300-105437
• AKOS030614191
• A1-08120
• (1r,4r)-4-cyanocyclohexane-1-carboxylic acid
• SCHEMBL594107
• AS-43240
• DTXSID50435944
• KJZWYCAIEUYAIW-UHFFFAOYSA-N
• trans-4-cyano-cyclohexane-1-carboxylic acid
• SCHEMBL594106
• cyclohexanecarboxylic acid, 4-cyano-
• CS-0379846
• D78745
• KJZWYCAIEUYAIW-LJGSYFOKSA-N
• SCHEMBL7338818
• DB-340224
• 15177-68-1
• CS-0133525
• 4848-16-2
• trans-4-cyanocyclohexane-1-carboxylic acid
• A920348
• DTXCID00386770
• (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid

• MDL： MFCD27945176
• Inchi： 1S/C8H11NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-4H2,(H,10,11)
• InChI Key： KJZWYCAIEUYAIW-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C#N)CC1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1Ų

(1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid

Introduction to (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid (CAS No. 15177-68-1)

(1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid, identified by its Chemical Abstracts Service number CAS No. 15177-68-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclohexane core with a cyano group at the 4-position and a carboxylic acid functionality at the 1-position, has garnered attention due to its versatile structural features and potential applications in drug development.

The stereochemistry of (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid plays a crucial role in determining its biological activity. The specific arrangement of the stereocenters at the 1R and 4R positions influences its interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the importance of stereospecificity in the development of small-molecule drugs, emphasizing the need for precise control over molecular conformation.

In the realm of medicinal chemistry, (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid has been explored as a building block for more complex molecules. Its cyano group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, providing synthetic pathways to diverse derivatives. These transformations are particularly useful in constructing pharmacophores that mimic natural products or designed molecular entities with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid with biological targets with high accuracy. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in various disease pathways, suggesting its potential as an inhibitor or modulator. For instance, preliminary computational models suggest that it may bind to enzymes implicated in metabolic disorders, offering a new avenue for therapeutic intervention.

The synthesis of enantiomerically pure (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid remains a challenge due to the complexity of its stereochemistry. However, recent developments in asymmetric synthesis have provided innovative methods for achieving high enantiomeric purity. Chiral auxiliaries and catalysts have been employed to facilitate the construction of the desired stereocenters with minimal racemization. These advances have not only improved the availability of this compound but also opened new possibilities for exploring its pharmacological potential.

One of the most promising applications of (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in anticancer therapies. Studies have shown that derivatives of this compound can exhibit inhibitory activity against specific kinases by binding to their active sites. This has led to interest in further optimizing these derivatives for improved potency and selectivity.

The role of computational methods in drug discovery has been instrumental in identifying novel applications for (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid. High-throughput virtual screening (HTVS) has been used to identify potential lead compounds based on their binding affinity to target proteins. This approach has accelerated the drug discovery process by allowing researchers to screen thousands of compounds rapidly without conducting wet lab experiments.

In conclusion, (1R,4R)-4-Cyanocyclohexane-1-carboxylic Acid (CAS No. 15177-68-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemistry make it an attractive scaffold for designing novel therapeutic agents. Advances in synthetic chemistry and computational methods have further enhanced its utility, opening new avenues for exploring its pharmacological applications.